Cas no 13412-12-9 (Methyl 3-methylaminocrotonate)

• Product Name: Methyl 3-methylaminocrotonate
• CAS No: 13412-12-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00027383
• CID: 86931
• PubChem ID: 5846045
• Update Time: 2025-09-24

Methyl 3-methylaminocrotonate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(methylamino)but-2-enoate
• Methyl 3-methylamino-2-butenoate
• METHYL 3-METHYLAMINOCROTONATE
• 2-Butenoic acid,3-(MethylaMino)-,Methyl ester
• 3-methylamino-but-2-enoic acid methyl ester
• Methyl 3-(methylamino)-2-butenoate
• Methyl 3-(methylamino)crotonate
• Methyl beta-(methylamino)crotonate
• 3-Methylaminobut-2-enoic acid methyl ester
• beta-N-methylaminocapronic acid methyl ester
• Methyl 3-methylaminocrotonate,97%
• 2-Butenoic acid, 3-(MethylaMino)-, Methyl ester
• Methyl 3-methylaminobut-2-enoate
• methyl (E)-3-(methylamino)but-2-enoate
• QAKYFFYZPIPLDN-SNAWJCMRSA-N
• methyl 3-(methyl-amino) crotonate
• FCH4061027
• OR29585
• FCH3466834
• FCH1433227
• VZ32612
• (E)-methyl 3-(methylamino)but-2-enoate
• methyl (2E)-3-(methylamino)but-2-enoate
• AX8002942
• A806736
• (E)-3-
• CS-M1728
• (E)-methyl3-(methylamino)but-2-enoate
• C12462
• 21759-69-3
• SCHEMBL12431015
• MFCD00027383
• methyl (E)-3-(methylamino)but-2-enoate;Methyl 3-methylaminocrotonate
• DS-16541
• AKOS006223483
• 13412-12-9
• Methyl 3-methylaminocrotonate

• MDL： MFCD00027383
• Inchi： 1S/C6H11NO2/c1-5(7-2)4-6(8)9-3/h4,7H,1-3H3/b5-4+
• InChI Key： QAKYFFYZPIPLDN-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C(\C)/NC)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Crystalline powder
• Density: 0.969±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-66 ºC
• Boiling Point: 187.5±23.0 ºC (760 Torr),
• Flash Point: 67.2±22.6 ºC,
• Refractive Index: 1.431
• Solubility: Dissolution (54 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water at (54 g/L) (25°C), Calc.
• PSA: 38.33000
• LogP: 0.67350
• Solubility: Not determined

Methyl 3-methylaminocrotonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters